Cas no 2580236-42-4 (2-{(benzyloxy)carbonylamino}quinazoline-4-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}quinazoline-4-carboxylic acid
• CAS No: 2580236-42-4
• MF: C₁₇H₁₃N₃O₄
• MW: 323.302823781967
• CID: 5661367
• PubChem ID: 165888197
• Update Time: 2023-11-27

2-{(benzyloxy)carbonylamino}quinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580236-42-4
• 2-{[(benzyloxy)carbonyl]amino}quinazoline-4-carboxylic acid
• EN300-27731019
• 2-{(benzyloxy)carbonylamino}quinazoline-4-carboxylic acid

• Inchi： 1S/C17H13N3O4/c21-15(22)14-12-8-4-5-9-13(12)18-16(19-14)20-17(23)24-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,21,22)(H,18,19,20,23)
• InChI Key： RTFXAVPBCWZQFJ-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC(C(=O)O)=C2C=CC=CC2=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.09060590g/mol
• Monoisotopic Mass: 323.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų